3-chloro-N-(2-methoxy-5-nitrophenyl)benzamide

• IUPAC Name: 3-chloro-N-(2-methoxy-5-nitrophenyl)benzamide
• InChI: InChI=1S/C14H11ClN2O4/c1-21-13-6-5-11(17(19)20)8-12(13)16-14(18)9-3-2-4-10(15)7-9/h2-8H,1H3,(H,16,18)
• InChI Key: NFFFMCZJUMJFTH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)C2=CC(=CC=C2)Cl
• Molecular Formula: C14H11ClN2O4
• Molecular Weight: 306.70 g/mol

Description

3-chloro-N-(2-methoxy-5-nitrophenyl)benzamide is a chemical compound with the molecular formula C10H11ClN2O4 and a molecular weight of 258.66. It is used in proteomics research.

Molecular Structure Analysis

The InChI code for 3-chloro-N-(2-methoxy-5-nitrophenyl)benzamide is 1S/C10H11ClN2O4/c1-17-9-3-2-7(13(15)16)6-8(9)12-10(14)4-5-11/h2-3,6H,4-5H2,1H3,(H,12,14). This code provides a specific description of the molecule’s structure.

Mechanism of Action

Mode of Action

Based on its chemical structure, it can be inferred that it may undergo various reactions such as free radical bromination, nucleophilic substitution, and oxidation . These reactions could potentially lead to changes in the compound’s structure and its interaction with its targets.

Biochemical Pathways

The specific biochemical pathways affected by NSC203890 are currently unknown. For instance, compounds with nitro groups are often involved in nitration reactions

Action Environment

The action, efficacy, and stability of NSC203890 can be influenced by various environmental factors such as temperature, pH, and the presence of other molecules. For instance, certain reactions may occur more readily at specific temperatures or pH levels . Additionally, the presence of other molecules can either facilitate or inhibit the action of NSC203890.